Cas no 1800562-11-1 (4-Bromo-5-methyl-2-(trifluoromethyl)aniline)

4-Bromo-5-methyl-2-(trifluoromethyl)aniline is a halogenated aniline derivative featuring a bromo substituent at the 4-position and a trifluoromethyl group at the 2-position, with an additional methyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and trifluoromethyl groups enhances its reactivity, enabling selective functionalization for cross-coupling reactions or further derivatization. Its structural features contribute to improved stability and lipophilicity, making it valuable in drug discovery and material science applications. The compound is typically handled under inert conditions due to its sensitivity to air and moisture.

4-Bromo-5-methyl-2-(trifluoromethyl)aniline structure

1800562-11-1 structure

Product Name:4-Bromo-5-methyl-2-(trifluoromethyl)aniline

CAS No:1800562-11-1

MF:C₈H₇BrF₃N

MW:254.047091722488

CID:4972648

Update Time:2025-06-09

4-Bromo-5-methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- BrC1=CC(=C(N)C=C1C)C(F)(F)F
- 4-Bromo-5-methyl-2-(trifluoromethyl)aniline
- Inchi： 1S/C8H7BrF3N/c1-4-2-7(13)5(3-6(4)9)8(10,11)12/h2-3H,13H2,1H3
- InChI Key： BUEOPIZSJFXFQO-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)(F)F)=C(C=C1C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 183
XLogP3: 3.2
Topological Polar Surface Area: 26

4-Bromo-5-methyl-2-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013022778-250mg	4-Bromo-5-methyl-2-(trifluoromethyl)aniline	1800562-11-1	97%	250mg	470.40 USD	2021-06-24
Alichem	A013022778-500mg	4-Bromo-5-methyl-2-(trifluoromethyl)aniline	1800562-11-1	97%	500mg	790.55 USD	2021-06-24
Alichem	A013022778-1g	4-Bromo-5-methyl-2-(trifluoromethyl)aniline	1800562-11-1	97%	1g	1,490.00 USD	2021-06-24